Cas no 108896-08-8 (1-(3-methylphenyl)octan-1-one)

• Product Name: 1-(3-methylphenyl)octan-1-one
• CAS No: 108896-08-8
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 1186447
• PubChem ID: 13619443
• Update Time: 2025-04-20

1-(3-methylphenyl)octan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)octan-1-one
• AKOS012716931
• ACMC-20mbw4
• m-methyloctanophenone
• CTK0G2583
• 1-Octanone, 1-(3-methylphenyl)-
• AGN-PC-00NB9F
• AKOS012716931; ACMC-20mbw4; m-methyloctanophenone; CTK0G2583; 1-Octanone, 1-(3-methylphenyl)-; AGN-PC-00NB9F;
• 108896-08-8
• DTXSID30545176
• 1-m-Tolyl-octan-1-one

• Inchi： 1S/C15H22O/c1-3-4-5-6-7-11-15(16)14-10-8-9-13(2)12-14/h8-10,12H,3-7,11H2,1-2H3
• InChI Key： WZJFRMFZJLTHMF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)CCCCCCC

Computed Properties

• Exact Mass: 218.16716
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07